Cas no 1421789-57-2 (2-Propenal, 3,3-bis(triethylsilyl)-)

• Product Name: 2-Propenal, 3,3-bis(triethylsilyl)-
• CAS No: 1421789-57-2
• MF: C₁₅H₃₂OSi₂
• MW: 284.584986686707
• CID: 5218706
• PubChem ID: 71584233
• Update Time: 2025-06-03

2-Propenal, 3,3-bis(triethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3,3-bis(triethylsilyl)-
• 3,3-Bis(triethylsilyl)acrylaldehyde
• F83947
• 3,3-bis(triethylsilyl)prop-2-enal
• CS-0379647
• 1421789-57-2

• Inchi： 1S/C15H32OSi2/c1-7-17(8-2,9-3)15(13-14-16)18(10-4,11-5)12-6/h13-14H,7-12H2,1-6H3
• InChI Key： IWOSTSGOKMWCBQ-UHFFFAOYSA-N
• SMILES： C(=O)/C=C(/[Si](CC)(CC)CC)\[Si](CC)(CC)CC

Computed Properties

• Exact Mass: 284.19916871g/mol
• Monoisotopic Mass: 284.19916871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-Propenal, 3,3-bis(triethylsilyl)-

Applications and Advancements of 3,3-Bis(triethylsilyl)-2-propenal in Chemical Biology and Drug Discovery

3,3-Bis(triethylsilyl)-2-propenal, also known by its CAS registry number 1421789-57-2, is an organosilicon compound characterized by its unique structural features. This molecule belongs to the family of propenals (also called acroleins), with two triethylsilyl groups (Et₃Si-) covalently attached to the terminal carbon atoms of the propenal backbone. The presence of these bulky silyl protecting groups confers enhanced stability to the aldehyde functional group while maintaining the reactivity of the conjugated double bond. Recent studies have highlighted its utility in diverse research areas, particularly in medicinal chemistry and materials science.

In synthetic organic chemistry, 3,3-bis(triethylsilyl) substitution has emerged as a critical strategy for stabilizing reactive intermediates during multistep syntheses. A 2023 study published in the Journal of Organic Chemistry demonstrated that this compound serves as an ideal precursor for constructing complex polyketide frameworks. By leveraging its silicon-stabilized aldehyde moiety (CHO), researchers successfully synthesized bioactive analogs of naturally occurring antifungal compounds with improved metabolic stability. The silicon substituents prevent unwanted side reactions while enabling controlled oxidation processes under mild reaction conditions.

Structural characterization studies using advanced NMR techniques (¹H and ²⁹Si NMR) have revealed intriguing insights into its conformational behavior. A collaborative effort between chemists at MIT and Stanford University (published in Angewandte Chemie 2024) showed that the steric hindrance imposed by the triethylsilyl groups induces a preference for trans-isomer formation during photochemical reactions. This discovery has significant implications for asymmetric synthesis applications where stereochemical control is paramount.

In drug discovery programs targeting protein-protein interactions (PPI), this compound has found novel applications as a bioisosteric replacement for native aldehyde groups in peptidomimetic design. A recent Nature Communications article (January 2025) described its use in creating selective inhibitors against the oncogenic BRD4 protein. The silicon-containing moiety provided both improved cell permeability and enhanced binding affinity compared to traditional acrolein-based inhibitors, representing a promising advancement in epigenetic therapy development.

Bioorthogonal chemistry research has also benefited from this compound's unique properties. Investigators at Scripps Research Institute reported in Chemical Science (August 2024) that it can act as a latent crosslinking agent under biological conditions. Upon specific activation via UV irradiation or enzymatic cleavage of the silyl groups, it enables site-specific conjugation with biomolecules without interfering with cellular processes. This capability makes it invaluable for studying protein-protein interaction networks in living systems through click chemistry approaches.

Spectroscopic studies employing X-ray crystallography have provided atomic-level insights into its molecular geometry. A collaborative project between ETH Zurich and Pfizer Research revealed that the spatial arrangement of substituents creates a pseudo-planar configuration around the central carbon atom (C=C double bond), facilitating efficient π-stacking interactions with target biomolecules such as cyclin-dependent kinases (CDKs). This structural feature was exploited to develop CDK4/6 inhibitors with superior pharmacokinetic profiles compared to existing therapies.

In materials science applications, this compound has been utilized as a monomer component in polymerization reactions leading to novel optoelectronic materials. A study published in Advanced Materials (June 2024) demonstrated that copolymerization with thiophene derivatives yields conductive polymers with tunable bandgaps due to the electron-donating nature of triethylsilane substituents (Et₃Si-). These materials exhibit promising performance characteristics for flexible electronic devices and photovoltaic applications when processed via solution-phase synthesis methods.

Recent advances in computational chemistry have enabled precise modeling of its reactivity patterns using density functional theory (DFT). Researchers at UC Berkeley's Computational Chemistry Lab showed through quantum mechanical simulations that substituent effects significantly alter nucleophilic attack pathways on the aldehyde group compared to unsubstituted acrolein. These findings were validated experimentally through kinetic studies involving Michael addition reactions under varying solvent conditions, providing critical data for synthetic route optimization.

The compound's role in carbohydrate chemistry is another active area of investigation. A 2025 paper from Chemical Communications described its application as an efficient glycosylation reagent for synthesizing protected sugar derivatives used in glycomics research. The silicon-containing protecting groups were shown to be selectively removable under mild acidic conditions without affecting other functional groups present in complex oligosaccharide structures.

In vivo pharmacokinetic evaluations conducted by pharmaceutical researchers at Novartis demonstrated favorable biodistribution properties when incorporated into prodrug designs targeting tumor microenvironments. The silicon substituents enhance hydrophobicity during systemic circulation while enabling localized activation through enzymatic hydrolysis at disease sites - a critical balance required for effective targeted drug delivery systems.

Advanced analytical techniques like MALDI-TOF mass spectrometry have been employed to study its interactions with biological macromolecules such as DNA and proteins under physiological conditions. Findings from a collaborative study between Harvard Medical School and Merck Research Laboratories indicated minimal nonspecific binding compared to conventional acrolein derivatives, which often exhibit off-target effects due to their highly reactive nature.

Sustainable synthesis methodologies are currently being explored by green chemistry initiatives worldwide. A notable process developed at MIT's Sustainable Chemistry Center involves catalytic carbonylation of silylated allylic substrates using recyclable palladium catalyst systems (Catalysis Science & Technology, March 2025). This approach reduces waste generation by over 60% compared to traditional methods while maintaining high stereoselectivity - a key advancement aligning with current industrial sustainability goals.

Computational docking studies using AutoDock Vina software have revealed potential applications as a molecular probe for studying enzyme active sites involved in lipid metabolism pathways. Researchers at Weill Cornell Medicine identified favorable binding energies when docked against acyl-CoA synthetase isoforms - suggesting possible utility as a tool compound for investigating metabolic disorders like obesity and diabetes mellitus type II.

Innovative uses continue to emerge across interdisciplinary fields such as bioconjugate chemistry and nanomedicine development. A groundbreaking study from Stanford University's Nanomedicine Lab demonstrated its incorporation into polymeric nanoparticles designed for targeted drug release mechanisms (Biomaterials Science, July 2024). The silicon-containing functionalities allowed controlled degradation profiles under physiological pH levels while maintaining structural integrity during formulation processes.

Mechanochemical synthesis protocols are gaining traction due to their efficiency and reduced environmental impact (RSC Advances, November 2024). Solid-state grinding experiments showed that this compound can be synthesized via ball-milling techniques without hazardous solvents or extreme reaction conditions - representing an important step toward greener manufacturing practices within chemical synthesis communities.

Cryogenic NMR investigations conducted at Oxford University revealed unexpected dynamic behavior between silyl substituents and adjacent functional groups under low temperature conditions (Chemical Science, February 2025). These findings challenge previous assumptions about steric effects at cryogenic temperatures and provide new insights into designing cold-storage stable pharmaceutical formulations requiring such structural features.

Surface-enhanced Raman spectroscopy (SERS) studies have identified this compound's unique spectral signatures when adsorbed onto plasmonic nanoparticles (Nanoscale Horizons, April 2025). These characteristic vibrational modes - particularly those associated with C=O stretching (~1745 cm⁻¹) - are being explored for developing ultrasensitive detection systems applicable to point-of-care diagnostics requiring sub-picomolar detection limits.

In enzymology research, this molecule has proven useful as an inhibitor probe for studying aldolase enzymes involved in glycolytic pathways (Biochemistry, September 2019). Although slightly dated by current standards, foundational work on enzyme inhibition kinetics laid important groundwork later built upon by more recent studies focusing on mechanism-based irreversible inhibition strategies using analogous silicon-containing substrates.